Cas no 41317-83-3 (4-Trifluoromethylcinnamaldehyde)

4-Trifluoromethylcinnamaldehyde structure
41317-83-3 structure
Product name:4-Trifluoromethylcinnamaldehyde
CAS No:41317-83-3
MF:C10H7F3O
MW:200.157193422318
CID:328166
PubChem ID:11171628

4-Trifluoromethylcinnamaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Trifluoromethylcinnamaldehyde
    • 3-[4-(Trifluoromethyl)phenyl]acrylaldehyde
    • 4-(TRIFLUOROMETHYL)CINNAMIC ALDEHYDE
    • 3-[4-(Trifluoromethyl)phenyl]-2-propenal
    • 3-(4-(Trifluoromethyl)phenyl)acrylaldehyde
    • MFCD09835193
    • (E)-3-(4-(Trifluoromethyl)phenyl)acrylaldehyde
    • 3-(4-Trifluoromethylphenyl)propenal
    • (2E)-3-[4-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENAL
    • CS-0006638
    • Trans-4-(trifluoromethyl) cinnamaldehyde
    • 41917-83-3
    • SCHEMBL1224353
    • 3-(4-Trifluoromethylphenyl)-2-propenal
    • A856642
    • SCHEMBL1922783
    • 95123-61-8
    • AC-9778
    • AS-20010
    • 41317-83-3
    • (E)-3-[4-(trifluoromethyl)phenyl]prop-2-enal
    • trans-4-(trifluoromethyl)cinnamaldehyde
    • AKOS005063993
    • 4-(Trifluoromethyl)cinnamaldehyde
    • Inchi: InChI=1S/C10H7F3O/c11-10(12,13)9-5-3-8(4-6-9)2-1-7-14/h1-7H/b2-1+
    • InChI Key: HYCDCKWWJCPUNT-OWOJBTEDSA-N
    • SMILES: FC(F)(F)C1C=CC(/C=C/C=O)=CC=1

Computed Properties

  • Exact Mass: 200.04489933g/mol
  • Monoisotopic Mass: 200.04489933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 2.91750

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